Cas no 1339094-68-6 (5-Pyrimidinecarboxylic acid, 2-(1-ethoxyethyl)-4-ethyl-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-(1-ethoxyethyl)-4-ethyl-
• CAS No: 1339094-68-6
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5274229
• Update Time: 2025-10-30

5-Pyrimidinecarboxylic acid, 2-(1-ethoxyethyl)-4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethoxyethyl)-4-ethylpyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 2-(1-ethoxyethyl)-4-ethyl-

• Inchi： 1S/C11H16N2O3/c1-4-9-8(11(14)15)6-12-10(13-9)7(3)16-5-2/h6-7H,4-5H2,1-3H3,(H,14,15)
• InChI Key： VVKSXEXYJYKWEY-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1N=CC(C(=O)O)=C(CC)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• XLogP3: 1
• Topological Polar Surface Area: 72.3

Additional information on 5-Pyrimidinecarboxylic acid, 2-(1-ethoxyethyl)-4-ethyl-

5-Pyrimidinecarboxylic Acid, 2-(1-Ethoxyethyl)-4-Ethyl-

The compound with CAS No. 1339094-68-6, commonly referred to as 5-Pyrimidinecarboxylic acid, 2-(1-ethoxyethyl)-4-ethyl-, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their structural versatility and functional group diversity.

Pyrimidine carboxylic acids are known for their ability to form hydrogen bonds, making them valuable in the design of bioactive molecules. The presence of the ethoxyethyl and ethyl substituents in this compound introduces additional complexity to its structure, enhancing its potential for interactions in biological systems. Recent studies have highlighted the importance of such substituents in modulating the physicochemical properties of pyrimidine derivatives, particularly their solubility and stability.

The synthesis of 5-Pyrimidinecarboxylic acid, 2-(1-ethoxyethyl)-4-ethyl- involves a series of carefully controlled reactions, including nucleophilic substitutions and condensation processes. Researchers have employed various strategies to optimize the yield and purity of this compound, leveraging advancements in catalytic systems and reaction conditions. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high product quality.

In terms of applications, this compound has garnered attention in the field of pharmacology due to its potential as a lead molecule for drug development. Its structure resembles certain bioactive compounds known for their anti-inflammatory and antioxidant properties. Recent studies have demonstrated that pyrimidine carboxylic acids can interact with key enzymes involved in inflammatory pathways, suggesting their potential role in treating conditions such as arthritis and neurodegenerative diseases.

Beyond pharmacology, 5-Pyrimidinecarboxylic acid, 2-(1-ethoxyethyl)-4-ethyl- has also found relevance in materials science. Its ability to form stable crystalline structures makes it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its properties as a semiconducting material, with promising results indicating its potential for applications in flexible electronics and photovoltaic cells.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical simulations have provided insights into its electronic structure and reactivity, enabling more precise predictions about its interactions with other molecules. These findings are particularly valuable for designing tailored synthetic routes and optimizing its properties for specific applications.

In conclusion, 5-Pyrimidinecarboxylic acid, 2-(1-ethoxyethyl)-4-ethyl- is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structure and functional groups make it an intriguing subject for further research, particularly in the realms of drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing modern science and technology.